![molecular formula C21H23N3O B2600531 (E)-N-benzyl-3-((4-butylphenyl)amino)-2-cyanoacrylamide CAS No. 881558-89-0](/img/structure/B2600531.png)
(E)-N-benzyl-3-((4-butylphenyl)amino)-2-cyanoacrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of aromatic rings (from the benzyl and phenyl groups), a carbon-carbon double bond (from the acrylamide group), and polar functional groups (the amino, cyano, and amide groups). These features could influence its reactivity and physical properties .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. The presence of aromatic rings and a carbon-carbon double bond could give it some degree of stability and rigidity. The polar functional groups could make it somewhat soluble in polar solvents, and could also allow it to participate in hydrogen bonding .
Scientific Research Applications
Nonlinear Optical Materials
- Application : N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide has been synthesized and grown as a promising nonlinear optical crystal. Its conforming monoclinic crystal structure (P2₁ space group) was established through single crystal X-ray diffraction. Notably, this compound exhibits efficient second harmonic generation, making it valuable for optoelectronic applications .
Antiviral Activity
- Application : Derivatives of N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide have demonstrated antiviral activity. For instance:
Optoelectronic Materials
- Application : N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide holds promise in optoelectronics due to its UV-visible absorption and emission properties. It absorbs light at wavelengths around 320 nm and emits blue and red colors at 459 nm and 688 nm, respectively. These characteristics make it suitable for optoelectronic devices .
Crystal Engineering
- Application : The conforming crystal structure of N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide was determined through X-ray diffraction. Understanding its crystal packing and interactions aids in tailoring its properties for desired applications .
Organogelators and Self-Assembly
- Application : While not directly studied for N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide, similar compounds have been investigated for their gelation potential and self-assembly behavior. These properties contribute to their use in controlled environments .
Pharmacological Activity
- Application : Although specific data on this compound’s pharmacological activity is limited, its structural features suggest potential interactions with biological receptors. Further exploration may reveal therapeutic possibilities .
Future Directions
properties
IUPAC Name |
(E)-N-benzyl-3-(4-butylanilino)-2-cyanoprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O/c1-2-3-7-17-10-12-20(13-11-17)23-16-19(14-22)21(25)24-15-18-8-5-4-6-9-18/h4-6,8-13,16,23H,2-3,7,15H2,1H3,(H,24,25)/b19-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTEBSAHELVXRJB-KNTRCKAVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC=C(C#N)C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC1=CC=C(C=C1)N/C=C(\C#N)/C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.